Cas no 85391-50-0 (1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
• CAS No: 85391-50-0
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 724313
• PubChem ID: 3020640
• Update Time: 2024-03-01

1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
• bis(4-methyloctyl) benzene-1,2-dicarboxylate
• bis(4-methyloctyl) phthalate
• Bis(4-methyloctyl)phthalat
• 1,2-Benzenedicarboxylic acid bis(4-methyloctyl) ester
• Phthalic acid bis(4-methyloctyl) ester
• Einecs 286-804-4
• 1,2-Benzenedicarboxylic acid, 1,2-bis(4-methyloctyl) ester

• Inchi： 1S/C26H42O4/c1-5-7-13-21(3)15-11-19-29-25(27)23-17-9-10-18-24(23)26(28)30-20-12-16-22(4)14-8-6-2/h9-10,17-18,21-22H,5-8,11-16,19-20H2,1-4H3
• InChI Key： YWWKENIVKIAFNQ-UHFFFAOYSA-N
• SMILES： C1(C(OCCCC(C)CCCC)=O)=CC=CC=C1C(OCCCC(C)CCCC)=O

Computed Properties

• Exact Mass: 418.30831
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters